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Compound Name: (Methyithio)phenyl)isonicotinic
acid

CAS No.: 1261906-11-9

Cat. No.: B6361529
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Technical Application Note: Characterization and Bioactivity Profiling of 2-(4-
(methylthio)phenyl)isonicotinic acid

Executive Summary & Scientific Rationale

Compound Identity: 2-(4-(methylthio)phenyl)isonicotinic acid CAS: 1226205-64-6 Molecular
Formula: C13H11NO2S | MW: 245.30 g/mol [1]

Scientific Context: The isonicotinic acid core is the pharmacophore of Isoniazid (INH), a
frontline anti-tubercular drug.[1][2] While INH requires activation by the catalase-peroxidase
KatG to form an isonicotinoyl radical, 2-substituted isonicotinic acids are often investigated as
direct inhibitors of InhA (Enoyl-ACP reductase) or as lipophilic analogs designed to penetrate
the waxy mycolic acid cell wall of Mycobacterium tuberculosis (Mtb) via passive diffusion.[1]

The 4-(methylthio)phenyl moiety at the C2 position introduces significant lipophilicity (Predicted
LogP ~2.75 vs. -0.70 for INH) and a thioether handle.[1] This modification targets the
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hydrophobic binding pocket of InhA, potentially bypassing KatG-mediated resistance
mechanisms.[1]

Experimental Objective: To validate the biological activity of this compound, we employ a "TB-
First" Screening Cascade:

e Phenotypic Screen: Whole-cell activity against M. smegmatis (surrogate for Mtb).[1]
» Target Validation: InhA enzymatic inhibition kinetics.
o Safety Profiling: Mammalian cytotoxicity (HepG2) to establish the Selectivity Index (SI).

Experimental Workflow Visualization

The following diagram outlines the critical path for validating the compound, from solubilization
to hit confirmation.
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Caption: Integrated screening cascade prioritizing phenotypic validation followed by
mechanistic deconvolution.

Material Preparation & Handling
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Critical Consideration: The aromatic carboxylic acid and thioether group make this compound
prone to oxidation and poor aqueous solubility.[1]

e Stock Preparation:
o Dissolve powder in 100% DMSO (molecular biology grade) to a concentration of 20 mM.

o Note: Sonicate for 5 minutes at 25°C if turbidity persists. Avoid heating >40°C to prevent
thioether oxidation to sulfoxide.[1]

o Storage:
o Aliquot into amber glass vials (light sensitive).
o Store at -20°C. Stable for 3 months.
o QC Check: Verify integrity via LC-MS prior to assay if stored >1 month.[1]

Protocol 1: Resazurin Microtiter Assay (REMA)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against Mycobacterium
smegmatis mc2155 (BSL-2 surrogate for M. tuberculosis).[1]

Mechanism: Resazurin (blue, non-fluorescent) is reduced to resorufin (pink, fluorescent) by
metabolically active bacteria.[3][1]

Materials:
e Strain:M. smegmatis mc2155 (ATCC 700084).[1]

e Media: Middlebrook 7H9 broth supplemented with 10% OADC (Oleic acid, Albumin,
Dextrose, Catalase) and 0.05% Tween 80.[3][1]

e Controls:
o Positive: Isoniazid (Start 10 pg/mL).[1]

o Negative: 1% DMSO (Vehicle).[1]
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Step-by-Step Procedure:

e Inoculum Prep: Culture M. smegmatis to mid-log phase (ODeoo = 0.6—0.8).[1] Dilute to 1 x
10> CFU/mL in 7H9 media.

o Plate Setup: Use sterile 96-well black-walled plates.
o Add 100 pL of media to columns 2—-11.[1]
o Add 200 pL of 2x Test Compound (start at 200 uM) to column 2.

 Serial Dilution: Perform 2-fold serial dilutions from column 2 to 10. Discard 100 pL from
column 10.

e Inoculation: Add 100 uL of bacterial suspension to all wells (Final Vol = 200 puL).
 Incubation: Seal with breathable membrane.[1] Incubate at 37°C for 24—-48 hours.
» Readout:

o Add 30 pL of 0.01% Resazurin solution.

o Incubate 4-6 hours.

o Measure Fluorescence: Ex 530 nm / Em 590 nm.

Data Interpretation:

Observation Result

Pink / High RFU Viable cells (No inhibition)

| Blue / Low RFU | Dead/Stalled cells (Inhibition) |[1]

Protocol 2: InhA Enzymatic Inhibition Assay

Objective: Confirm if the compound targets the fatty acid synthesis pathway (FAS-II) by
inhibiting Enoyl-ACP Reductase (InhA).[1]
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Mechanism: InhA reduces 2-trans-enoyl-ACP using NADH.[1] We monitor the oxidation of
NADH to NAD* by decreasing absorbance at 340 nm.[1]

Reagents:

e Enzyme: Recombinant M. tuberculosis InhA (20 nM final).[1]
e Substrate: 2-trans-dodecenoyl-CoA (DD-CoA) (50 pM final).
o Cofactor: NADH (100 pM final).[1]

« Buffer: 30 mM PIPES (pH 6.8), 150 mM NaCl, 1 mM EDTA.[3][1]

Workflow:

e Pre-Incubation: Mix Buffer, InhA, and Test Compound (variable conc.) in a UV-transparent
96-well plate. Incubate 10 min at 25°C to allow binding.

e Initiation: Add NADH and DD-CoA mixture to start the reaction.[1]
o Kinetic Read: Measure Absorbance (340 nm) every 30 seconds for 10 minutes.
» Calculation:
o Calculate slope (AA340/min) for the linear portion.[1]
o % Inhibition =
[1]

Protocol 3: Cytotoxicity & Selectivity Index (SI)

Objective: Ensure the compound kills bacteria, not host cells.

Method (MTT Assay):

e Cells: HepG2 (Human liver carcinoma) seeded at 10,000 cells/well.[1]

e Treatment: Incubate with Test Compound (1-100 uM) for 24 hours.
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o Detection: Add MTT reagent; incubate 4h. Solubilize formazan crystals with DMSO.
¢ Metric: Determine CCso (Concentration cytotoxic to 50% of cells).
Selectivity Index Calculation:

[1]

e S| > 10: Promising hit.[1]

e S| < 1: Toxic (Compound kills host cells before bacteria).[1]

Expected Data & Troubleshooting

Parameter Expected Range (Active) Troubleshooting (If Failed)

If >64 pg/mL, check solubility.
The methylthio group is

MIC (M. smeg) 0.5—-10 pg/mL ) N )
lipophilic; add 5% cyclodextrin

if precipitating.[1]

If inactive but MIC is good, the
INnhA IC50 <1uM target might be non-InhA (e.qg.,
efflux pump inhibition).[3][1]

If cloudy, reduce max
Solubility Clear at 200 uM in 1% DMSO concentration or use DMF as
solvent.[3][1]
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[1] CAS Registry Number 1226205-64-6.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.mdpi.com/1420-3049/27/19/6770
https://www.mdpi.com/1420-3049/26/5/1272
https://www.researchgate.net/publication/225723822_Isonicotinic_acid_hydrazide_derivatives_Synthesis_antimicrobial_activity_and_QSAR_studies
https://www.mdpi.com/1420-3049/27/19/6770
https://www.mdpi.com/1420-3049/27/19/6770
https://www.benchchem.com/product/b6361529/docs?utm_src=pdf-body#experimental-setup-for-testing-2-4-methylthio-phenyl-isonicotinic-acid
https://www.mdpi.com/1420-3049/27/19/6770
https://www.mdpi.com/1420-3049/27/19/6770
https://www.chemscene.com/1226205-64-6.html
https://www.benchchem.com/product/b6361529?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/27/19/6770
https://pdf.benchchem.com/1402/A_Comparative_Analysis_of_the_Biological_Activities_of_2_3_6_Trimethoxyisonicotinaldehyde_and_Isonicotinic_Acid_for_Drug_Discovery.pdf
https://patents.google.com/patent/CN109942566B/en
https://patents.google.com/patent/CN109942566B/en
https://www.mdpi.com/1420-3049/26/5/1272
https://www.researchgate.net/publication/225723822_Isonicotinic_acid_hydrazide_derivatives_Synthesis_antimicrobial_activity_and_QSAR_studies
https://www.chemscene.com/1226205-64-6.html
https://www.benchchem.com/product/b6361529/docs#experimental-setup-for-testing-2-4-methylthio-phenyl-isonicotinic-acid
https://www.benchchem.com/product/b6361529/docs#experimental-setup-for-testing-2-4-methylthio-phenyl-isonicotinic-acid
https://www.benchchem.com/product/b6361529/docs#experimental-setup-for-testing-2-4-methylthio-phenyl-isonicotinic-acid
https://www.benchchem.com/product/b6361529/docs#experimental-setup-for-testing-2-4-methylthio-phenyl-isonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6361529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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